Cas no 1099660-72-6 (2-chloro-4-iodobenzene-1-sulfonyl chloride)

• Product Name: 2-chloro-4-iodobenzene-1-sulfonyl chloride
• CAS No: 1099660-72-6
• MF: C₆H₃Cl₂IO₂S
• MW: 336.962291002274
• MDL: MFCD11650686
• CID: 4571903
• PubChem ID: 43363663
• Update Time: 2025-05-22

2-chloro-4-iodobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-iodobenzene-1-sulfonyl chloride

• MDL： MFCD11650686
• Inchi： 1S/C6H3Cl2IO2S/c7-5-3-4(9)1-2-6(5)12(8,10)11/h1-3H
• InChI Key： ICVMRDPGPFENNX-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(I)C=C1Cl

Additional information on 2-chloro-4-iodobenzene-1-sulfonyl chloride

Comprehensive Overview of 2-Chloro-4-iodobenzene-1-sulfonyl chloride (CAS No. 1099660-72-6)

2-Chloro-4-iodobenzene-1-sulfonyl chloride (CAS No. 1099660-72-6) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound features a unique combination of halogen substituents (chloro and iodo groups) and a reactive sulfonyl chloride moiety, making it a versatile intermediate for constructing complex molecules. Its molecular formula, C₆H₃Cl₂IO₂S, reflects its distinct structural properties, which are increasingly relevant in cross-coupling reactions and bioconjugation chemistry.

The growing interest in 2-Chloro-4-iodobenzene-1-sulfonyl chloride is driven by its applications in drug discovery and material science. Researchers frequently search for "sulfonyl chloride reactions" or "iodobenzene derivatives in medicinal chemistry," highlighting its significance in modern synthetic workflows. This compound’s dual functionality allows for selective modifications, enabling the development of targeted therapeutics and advanced polymers. Recent studies emphasize its role in click chemistry and photoaffinity labeling, aligning with trends in precision medicine and biomarker discovery.

From a technical perspective, CAS No. 1099660-72-6 exhibits notable stability under controlled conditions, though it requires handling in anhydrous environments due to its hydrolytic sensitivity. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to verify its purity, a critical factor for high-yield synthesis. Industry professionals often inquire about "storage conditions for sulfonyl chlorides" or "synthetic routes for halogenated aromatics," underscoring the need for precise technical guidelines.

Environmental and regulatory considerations for 2-Chloro-4-iodobenzene-1-sulfonyl chloride align with green chemistry principles. Innovations in catalytic processes and solvent-free reactions aim to minimize waste, addressing queries like "sustainable halogenation methods." Additionally, its non-classified status ensures broader accessibility for research, unlike restricted compounds.

In summary, 2-Chloro-4-iodobenzene-1-sulfonyl chloride (CAS No. 1099660-72-6) represents a critical building block in contemporary chemistry. Its adaptability to multistep syntheses and compatibility with emerging technologies (e.g., flow chemistry) solidify its position as a staple in laboratories worldwide. As demand for tailored chemical solutions grows, this compound continues to inspire advancements across life sciences and industrial applications.